Cas no 1806630-94-3 (2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole)

• Product Name: 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole
• CAS No: 1806630-94-3
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4824347
• Update Time: 2025-05-21

2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H6BrF2N3/c9-4-2-1-3(7(10)11)5-6(4)14-8(12)13-5/h1-2,7H,(H3,12,13,14)
• InChI Key： KFWZAWSXTJJMRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)F)C2=C1NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole

Recent Advances in the Study of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole (CAS: 1806630-94-3)

The compound 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole (CAS: 1806630-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole as a key intermediate in the synthesis of novel benzimidazole derivatives. These derivatives have shown promising activity against a range of biological targets, including kinases and other enzymes involved in disease pathways. The presence of the difluoromethyl group at the 7-position is particularly noteworthy, as it has been linked to enhanced metabolic stability and improved pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole derivatives as inhibitors of protein kinases involved in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the most potent analogs, with several compounds exhibiting nanomolar inhibitory activity. These findings underscore the potential of this scaffold in the development of targeted cancer therapies.

Another area of interest is the application of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole in antimicrobial drug discovery. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel benzimidazole-based antimicrobial agents derived from this compound. The derivatives exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. This suggests a potential role for these compounds in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole has also been a focus of recent research. A 2022 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, which could facilitate its broader use in medicinal chemistry campaigns. The reported method features improved yields and reduced environmental impact compared to previous approaches, aligning with the pharmaceutical industry's increasing emphasis on green chemistry principles.

Looking forward, the unique properties of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole position it as a valuable building block for drug discovery. Its combination of synthetic versatility and demonstrated biological activity makes it particularly attractive for the development of targeted therapies in oncology, infectious diseases, and potentially other therapeutic areas. Further research is needed to fully explore the structure-activity relationships of derivatives based on this scaffold and to advance promising candidates through preclinical development.